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Compound of Interest

Compound Name: 2,6-Dibromoanthracene

Cat. No.: B067020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-dibromoanthracene, a key

building block in the development of novel organic materials and potential pharmaceutical

compounds. This document summarizes the available data on its synthesis, and spectroscopic

properties. Notably, a thorough search of publicly available scientific databases, including the

Cambridge Crystallographic Data Centre (CCDC), reveals a lack of published data on the

single-crystal structure and polymorphism of 2,6-dibromoanthracene.

Spectroscopic and Physicochemical Properties
While crystallographic data is not publicly available, spectroscopic and physicochemical

information is crucial for the characterization of 2,6-dibromoanthracene. The following table

summarizes key data points.
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Property Data

Molecular Formula C₁₄H₈Br₂

Molecular Weight 336.03 g/mol

Appearance White to Orange to Green powder to crystal.[1]

¹H NMR (CDCl₃)
8.77 (s, 2H), 8.48 (d, J = 9.0 Hz, 2H), 7.66 (d, J

= 4.5 Hz, 2H)[2]

¹³C NMR (CDCl₃)
133.04, 131.96, 131.02, 130.97, 129.46, 129.25,

129.20, 128.81, 123.11, 122.16, 118.22[2]

Solubility

Soluble in hot benzene and hot toluene; slightly

soluble in alcohol, ether, and cold benzene;

insoluble in water. Chloroform (Slightly, Heated,

Sonicated), DMSO (Slightly, Heated,

Sonicated).[1]

Synthesis of 2,6-Dibromoanthracene
The synthesis of 2,6-dibromoanthracene can be accomplished through the reduction of 2,6-

dibromoanthraquinone. This process involves a multi-day reflux.[3]

Experimental Protocol: Synthesis from 2,6-
Dibromoanthraquinone
A mixture of 2,6-dibromoanthraquinone, acetic acid, hydrobromic acid, and hypophosphorous

acid is refluxed at 140°C for 5 days. Following the reaction period, the solution is washed and

filtered to yield the solid 2,6-dibromoanthracene product.[3] This reported method results in a

53% yield.[3]
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Synthesis of 2,6-Dibromoanthracene.

Crystal Structure and Polymorphism: An
Unexplored Frontier
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A comprehensive search of the Cambridge Crystallographic Data Centre (CCDC) and other

scientific literature databases did not yield any deposited crystal structures for 2,6-
dibromoanthracene. Consequently, quantitative data such as unit cell parameters, space

group, and crystal packing information are not available in the public domain.

The absence of this fundamental data means that the solid-state arrangement of 2,6-
dibromoanthracene molecules remains uncharacterized. Polymorphism, the ability of a

compound to exist in multiple crystalline forms, is a critical consideration in drug development

and materials science as it can significantly impact a substance's physical properties, including

solubility, stability, and bioavailability. While other substituted anthracenes are known to exhibit

polymorphism, no such studies have been reported for 2,6-dibromoanthracene.

The following diagram illustrates a general workflow for the characterization of a chemical

compound, highlighting the missing crystallographic analysis for 2,6-dibromoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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